Cas no 1638765-46-4 (cis-3-tert-butoxycyclobutanamine)

• Product Name: cis-3-tert-butoxycyclobutanamine
• CAS No: 1638765-46-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD28501254
• CID: 4610276
• PubChem ID: 58365017
• Update Time: 2025-10-07

cis-3-tert-butoxycyclobutanamine Chemical and Physical Properties

Names and Identifiers

• cis-3-(tert-butoxy)cyclobutan-1-amine
• 3-(tert-butoxy)cyclobutan-1-amine
• cis-3-tert-Butoxycyclobutanamine
• cis-3-tert-butoxycyclobutanamine

• MDL： MFCD28501254
• Inchi： 1S/C8H17NO/c1-8(2,3)10-7-4-6(9)5-7/h6-7H,4-5,9H2,1-3H3/t6-,7+
• InChI Key： VNXATMQWBUQNDJ-KNVOCYPGSA-N
• SMILES： [C@@H]1(N)C[C@H](OC(C)(C)C)C1

cis-3-tert-butoxycyclobutanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-3-tert-butoxycyclobutanamine

Cis-3-tert-butoxycyclobutanamine (CAS No. 1638765-46-4): A Comprehensive Overview

The compound Cis-3-tert-butoxycyclobutanamine (CAS No. 1638765-46-4) represents a fascinating molecule in the realm of organic chemistry, particularly within the context of pharmaceutical and biochemical research. This bicyclic amine derivative has garnered significant attention due to its unique structural features and potential applications in drug discovery and material science. The presence of a cyclobutane ring substituted with a tert-butyl group and an amine functionality at the 3-position creates a molecule with distinct stereochemical properties and reactivity patterns.

At the heart of understanding this compound lies its molecular structure. The cyclobutane ring introduces rigidity, which can influence both the electronic properties and the biological interactions of the molecule. The tert-butyl group further enhances steric hindrance, making it a valuable tool in designing molecules with specific spatial orientations. This steric environment is particularly important in medicinal chemistry, where precise positioning of functional groups can dictate binding affinity and selectivity.

The amine functionality at the 3-position of the cyclobutane ring is another critical feature. Amines are versatile pharmacophores, capable of forming hydrogen bonds, participating in metal coordination, and serving as substrates for enzymatic reactions. In the context of drug development, amine derivatives are frequently explored due to their ability to modulate biological pathways. The specific configuration of cis-3-tert-butoxycyclobutanamine suggests potential interactions with biological targets that may differ from trans-isomers or linear analogs.

Recent advancements in computational chemistry have enabled more accurate predictions of the behavior of complex molecules like Cis-3-tert-butoxycyclobutanamine. Molecular modeling studies have revealed insights into its conformational preferences and potential binding modes with biological receptors. These simulations have been instrumental in guiding experimental efforts, allowing researchers to design more targeted synthetic strategies.

In the pharmaceutical industry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The cyclobutane motif has been employed in various drug candidates due to its ability to mimic natural product structures and enhance metabolic stability. For instance, some studies have shown that cyclobutane derivatives exhibit improved bioavailability compared to their open-chain counterparts. This stability is attributed to the reduced reactivity of the ring system and its resistance to enzymatic degradation.

The synthesis of Cis-3-tert-butoxycyclobutanamine presents unique challenges due to its stereogenic center. Achieving high enantiomeric purity is essential for evaluating its pharmacological properties accurately. Traditional synthetic routes often involve chiral auxiliaries or catalysts to ensure stereocontrol. Recent methodologies have focused on asymmetric transformations, which offer more efficient and scalable approaches for producing enantiomerically pure compounds.

Beyond its pharmaceutical applications, this compound has shown promise in material science. The rigid structure of the cyclobutane ring can contribute to enhanced material properties such as thermal stability and mechanical strength. Researchers are exploring its potential use in polymer chemistry, where it could serve as a building block for novel materials with tailored characteristics.

The biological activity of Cis-3-tert-butoxycyclobutanamine has been investigated in several preclinical studies. Initial findings suggest that it may interact with specific enzymes or receptors involved in inflammatory pathways. These interactions could make it a valuable candidate for developing treatments against conditions such as arthritis or autoimmune diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of stereochemistry cannot be overstated when evaluating the biological relevance of this compound. The cis configuration at the amine substituent position may confer unique properties compared to its trans counterpart or other analogs with different substituents. Stereochemical effects can significantly influence pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Therefore, comprehensive studies are required to understand how these differences impact overall efficacy and safety.

In conclusion, Cis-3-tert-butoxycyclobutanamine (CAS No. 1638765-46-4) is a multifaceted molecule with significant potential in both pharmaceuticals and materials science. Its unique structural features—combining a rigid cyclobutane ring with a sterically hindered amine—make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of molecular interactions and developing innovative solutions across multiple scientific disciplines.